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Introduction

Hexafluoroethane (CzFs), also known as perfluoroethane, is a synthetic, gaseous
fluorocarbon. Due to its chemical inertness, high density, and thermal stability, it finds
applications in various specialized fields, including as a refrigerant, a plasma etchant in the
semiconductor industry, and as a potential component in medical gas mixtures.[1][2] This
technical guide provides an in-depth overview of the core chemical and physical properties of
hexafluoroethane, complete with tabulated data, detailed experimental methodologies, and
visual representations of its structure and analytical workflows. This document is intended to
serve as a comprehensive resource for professionals in research, science, and drug
development who require a thorough understanding of this compound.

Chemical Properties

Hexafluoroethane is a non-flammable, colorless, and odorless gas.[1][3] It is characterized by
its high thermal stability and chemical inertness, being one of the most stable of all organic
compounds. This lack of reactivity stems from the strength of the carbon-fluorine bonds. It is
generally unreactive with most materials, though it can react violently with strong reducing
agents such as very active metals.[4] When heated to decomposition, it can emit acrid smoke
and irritating vapors.

Table 1: Chemical Identity and Descriptors
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Property Value

Molecular Formula CaFs

Molecular Weight 138.01 g/mol

IUPAC Name 1,1,1,2,2,2-hexafluoroethane

CAS Number 76-16-4[3]

Synonyms Perfluoroethane, Freon 116, R-116, CFC-116[3]
SMILES FC(F)(F)C(F)(F)F[3]

InChl Key WMIYKQLTONQJES-UHFFFAOYSA-NI[3]

Physical Properties

Hexafluoroethane exists as a gas at standard temperature and pressure. Its physical
properties are critical for its application in various industrial and scientific processes.

Table 2: Key Physical Properties of Hexafluoroethane
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Property Value
Melting Point -100.6 °C[3]
Boiling Point -78.2 °C[3]

Density (gas, 24 °C)

5.734 kg/m 3[3]

Density (liquid, at boiling point)

1608 kg/m 3[5]

Vapor Pressure (21 °C)

3.0701 MPa[5]

Critical Temperature 19.89 °C[3]
Critical Pressure 30.39 bar[3]
Solubility in Water (25 °C) 7.78 mg/L

Solubility in Organic Solvents

Slightly soluble in ethanol and ethyl ether.[2]

log P (Octanol-Water Partition Coefficient)

2.0

Henry's Law Constant (25 °C)

20.3 atm-m3/mol

Molecular Structure

The molecular structure of hexafluoroethane consists of two carbon atoms single-bonded to

each other, with each carbon atom also bonded to three fluorine atoms. The geometry around

each carbon atom is tetrahedral.
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Ideal Gas Law Method for Gas Density

1. Known Volume Container

2. Evacuate Container

3. Weigh Evacuated Container (m1)

4. Fill with Hexafluoroethane

5. Measure Temperature (T) and Pressure (P)

6. Weigh Filled Container (m2)

7. Calculate Mass of Gas (m = m2 - ml)

8. Calculate Density (p = m/V)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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